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Compound of Interest

Compound Name: AC1903

Cat. No.: B1664771 Get Quote

This document provides essential safety and logistical information for the proper disposal and

handling of AC1903, a selective inhibitor of the TRPC5 ion channel. The following procedures

are intended for researchers, scientists, and drug development professionals to ensure

laboratory safety and proper environmental stewardship.

Chemical and Physical Properties
A summary of the key chemical and physical properties of AC1903 is provided in the table

below. This information is critical for safe handling and storage.

Property Value

Chemical Name
N-(2-Furanylmethyl)-1-(phenylmethyl)-1H-

benzimidazol-2-amine[1]

Molecular Formula C₁₉H₁₇N₃O

Molecular Weight 303.36 g/mol

CAS Number 831234-13-0[1]

Appearance White to beige powder

Purity ≥98% (HPLC)[1]

Solubility Soluble to 50 mM in DMSO

Storage Temperature -20°C
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Disposal Procedures
Proper disposal of AC1903 and its containers is crucial to prevent environmental contamination

and ensure compliance with regulations. The following step-by-step guidance should be

followed:

Step 1: Waste Identification and Segregation

Unused Product: Unused AC1903 should be considered chemical waste.

Contaminated Materials: Any materials that have come into contact with AC1903, such as

personal protective equipment (PPE), weighing boats, and pipette tips, should be treated as

contaminated waste.

Empty Containers: Empty containers should be triple-rinsed with a suitable solvent (e.g.,

ethanol or acetone) before disposal. The rinsate should be collected and disposed of as

chemical waste.

Step 2: Waste Collection and Storage

Collect all AC1903 waste in a designated, properly labeled, and sealed container.

The container should be made of a material compatible with the waste.

Store the waste container in a cool, dry, and well-ventilated area, away from incompatible

materials.

Step 3: Disposal

Dispose of AC1903 waste through a licensed hazardous waste disposal company.

Do not dispose of AC1903 down the drain or in the regular trash.

Follow all local, state, and federal regulations for hazardous waste disposal.
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AC1903 is a selective TRPC5 blocker with an IC₅₀ value in the range of 4.0 - 13.6 μM.[1] It

shows weak inhibition of TRPC4 and no significant activity against TRPC6 or a panel of

kinases.[1]

In Vitro Inhibition Assay

A common experiment to determine the inhibitory activity of AC1903 on TRPC5 channels

involves using a cell line (e.g., HEK293) that overexpresses the TRPC5 channel.

Cell Culture: Culture HEK293 cells expressing human TRPC5 in appropriate media.

Compound Preparation: Prepare a stock solution of AC1903 in DMSO. Further dilute the

stock solution to the desired concentrations in the assay buffer.

Assay:

Load the cells with a calcium-sensitive fluorescent dye (e.g., Fura-2 AM).

Incubate the cells with various concentrations of AC1903.

Stimulate the TRPC5 channels with an agonist (e.g., Englerin A).

Measure the intracellular calcium concentration using a fluorescence plate reader.

Data Analysis: Plot the fluorescence intensity against the concentration of AC1903 to

determine the IC₅₀ value.

Signaling Pathway and Experimental Workflow
The following diagrams illustrate the signaling pathway of TRPC5 and a typical experimental

workflow for evaluating AC1903.
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Caption: TRPC5 Signaling Pathway and Inhibition by AC1903.
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Experimental Workflow for AC1903 Evaluation
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Caption: Workflow for Evaluating the Inhibitory Activity of AC1903.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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